1-Chloropyrrolo[1,2-a]pyrazine

• IUPAC Name: 1-chloropyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C7H5ClN2/c8-7-6-2-1-4-10(6)5-3-9-7/h1-5H
• InChI Key: UECDOWHLPZJHSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=CN=C(C2=C1)Cl
• Molecular Formula: C7H5ClN2
• DSSTOX Substance ID: DTXSID80576495
• Molecular Weight: 152.58 g/mol
• CAS RN: 136927-64-5

Description

1-Chloropyrrolo[1,2-a]pyrazine is a nitrogen-containing heterocyclic compound. It has a molecular weight of 152.58. The compound is a key building block of many drug candidates having various biological activities.

Synthesis Analysis

Pyrrolopyrazine derivatives, including 1-Chloropyrrolo[1,2-a]pyrazine, can be synthesized through various methods such as cyclization, ring annulation, cycloaddition, and direct C-H arylation. For instance, the synthesis of new compounds was carried out by two schemes using [3+3]-cycloaddition reaction of 2-azidoacrylic acid derivatives with pyrrolphenylketone as a key stage.

Molecular Structure Analysis

The molecular structure of 1-Chloropyrrolo[1,2-a]pyrazine includes a pyrrole ring and a pyrazine ring. The InChI code for the compound is 1S/C7H5ClN2/c8-7-6-2-1-4-10 (6)5-3-9-7/h1-5H.

Physical And Chemical Properties Analysis

1-Chloropyrrolo[1,2-a]pyrazine is a white to yellow powder or crystals. The compound is stored in an inert atmosphere at 2-8C.

Scientific Research Applications

Antimicrobial Activity

. They can be used in the development of new antimicrobial agents.

Anti-inflammatory Activity

. This makes them potential candidates for the development of anti-inflammatory drugs.

Antiviral Activity

. They could be used in the creation of new antiviral medications.

Antifungal Activity

. This suggests their potential use in the development of antifungal agents.

Antioxidant Activity

. They could be used in the creation of new antioxidant supplements or drugs.

Antitumor Activity

. This suggests their potential use in the development of antitumor agents.

Kinase Inhibitory Activity

. They could be used in the creation of new kinase inhibitors.

Drug Discovery Research

. It can be used as a base structure in the synthesis of new drugs.

Safety and Hazards

The compound has been classified under GHS07. The hazard statements for the compound include H302 and H317, indicating that it may be harmful if swallowed and may cause an allergic skin reaction. The precautionary statement includes P280, which advises wearing protective gloves and clothing.

Future Directions

Pyrrolopyrazine derivatives, including 1-Chloropyrrolo[1,2-a]pyrazine, have shown potential therapeutic value. Therefore, the synthetic methods and biological activities of these derivatives will certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases.

Mechanism of Action

Target of Action

1-Chloropyrrolo[1,2-a]pyrazine is a derivative of pyrrolopyrazine, a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring . Pyrrolopyrazine derivatives have exhibited a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .

Biochemical Pathways

Pyrrolopyrazine derivatives, including 1-Chloropyrrolo[1,2-a]pyrazine, have been found to exhibit various biological activities, suggesting that they may affect multiple biochemical pathways .

Synthesis routes and methods

Procedure details

To pyrrolo[1,2-a]pyrazin-1(2H)-one (0.35 g, 2.61 mmol) was added phosphorous oxychloride (4.0 g, 26.1 mmol). The reaction mixture was agitated for approximately 16 hours. The reaction mixture was then made alkaline by the addition of sodium bicarbonate. The reaction mixture was then extracted with hexane, washed with a saturated sodium bicarbonate solution, dried over MgSO4 and evaporated. The product was purified by recrystallization in hexane and cooled with a mixture of dry ice and acetone to give the title compound, 1-chloropyrrolo[1,2-a]pyrazine (71%), m.p. 56°-57° C.